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Local Anesthetic Systemic Toxicity (LAST) is a rare but life-threatening complication. Etidocaine is noted

for being more cardiotoxic than many other local anesthetics [1] [2].

Causes and Risk Factors

LAST occurs when the plasma concentration of the anesthetic becomes too high. Primary causes include:

¢ Inadvertent intravascular injection: This is the most direct and dangerous route to toxicity [3].

e Overdose: Exceeding the maximum recommended dose. For etidocaine, the maximum single dose
is recommended to be 300 mg without epinephrine and 400 mg with epinephrine (1:200,000) [4].

¢ Rapid systemic absorption: This can occur from highly vascular injection sites [3].

¢ Patient susceptibility: Patients at the extremes of age (neonates, infants, elderly), those with organ
dysfunction (especially liver disease), and pregnant patients are at higher risk [3].

The diagram below outlines the progression of etidocaine toxicity from cause to clinical outcome.
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Management Protocol for LAST
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Management of LAST requires immediate action and differs from standard cardiac arrest protocols in key

ways. The following workflow outlines the critical steps.
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1. IMMEDIATE ACTIONS
- Stop anesthetic injection
- Call for help
- Secure airway & administer 100% oxygen

2. SEIZURE CONTROL
- Administer benzodiazepines (1st line)
- Avoid propofol if CVS unstable

3. CIRCULATORY SUPPORT
- IV fluids for hypotension
- Use vasopressors as needed

- Prepare for prolonged resuscitation

Cardiac Arrest Occurs?

4. MODIFIED ACLS
- Reduce epinephrine doses
(10-100 mcg boluses)
- Avoid vasopressin, No/Concurrently
beta/calcium channel blockers

- Use amiodarone for arrhythmias
- AVOID lidocaine

5. ADMINISTER LIPID EMULSION
Bolus: 1.5 mL/kg (ideal body weight)
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Infusion: 0.25 mL/kg/min
Continue for stable hemodynamics

6. CONSIDER REFRACTORY CASE
- Cardiac pacing
- Extracorporeal Membrane
Oxygenation (ECMO)
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Key modifications to standard protocols include [3] [5]:

¢ Reduced Dosing of Epinephrine: Use small initial doses (e.g., 10-100 pg boluses in adults) to avoid

worsening cardiac outcomes.
¢ Avoidance of Certain Drugs: Do not use vasopressin, beta-blockers, or calcium channel blockers.

Lidocaine should not be used to treat arrhythmias in this context.
e Lipid Emulsion Therapy: This is a cornerstone of LAST treatment. The 20% lipid emulsion acts as a

sink, sequestering the lipid-soluble local anesthetic from the plasma.

Key Experimental Data and Protocols

For researchers, understanding the quantitative data and established testing models is crucial.

Pharmacokinetic and Dosing Profile

The table below summarizes key quantitative data for etidocaine, essential for experimental design and

safety profiling [2].

Parameter Value Units Comments
pKa 7.74 - Similar to lidocaine; influences onset of action [4].
Onset of Action 2-5 minutes  Rapid onset [2].
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Parameter Value Units Comments

Duration of Action 4-10 hours Long-acting [2].

Volume of Distribution 133 L 75 mgi.v. [2].

Plasma Protein Binding 94 % High protein binding [2].

Plasma Half-Life 2.7 hours In adults; half-life is longer (6.4 hrs) in neonates [2].
Clearance 1.11 L/min 75 mgi.v. [2].

Methodologies for Toxicity Studies

While the search results do not provide explicit step-by-step lab protocols, they reference established models

and endpoints for investigating LAST:

¢ In Vivo Models: Studies often use rat or other rodent models to observe CNS and cardiovascular
symptoms following intravenous administration of local anesthetics [5].

e Cardiotoxicity Endpoints: Research focuses on electrophysiological changes such as prolonged
PR and QRS intervals on ECG, severe depression of myocardial contractility, bradycardia, and
malignant arrhythmias like ventricular tachycardia [6] [3] [7].

¢ Investigational Treatments: Experimental protocols have tested interventions like combined
glucose-insulin-potassium (GIK) therapy or herbal extracts (e.g., "shenfu") in reversing bupivacaine-
induced cardiovascular events in animal models [5].

Key Takeaways for Researchers

¢ Distinct Toxicity Profile: Etidocaine is characterized by high cardiotoxicity and a profound motor
block relative to sensory block [6] [1] [2].

¢ Management is Protocol-Driven: Successful management of LAST hinges on rapid recognition and
adherence to modified ACLS guidelines, with 20% lipid emulsion being a critical rescue therapy
[3].

o Safety in Special Populations: Dosing must be adjusted for vulnerable populations, including the
elderly, those with hepatic impairment, and pregnant patients, due to altered pharmacokinetics [6] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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